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Homopterocarpin is a natural pterocarpan found abundantly in the heartwood of Pterocarpus macrocarpus

Kurz. [1]. It serves as a direct precursor to medicarpin, a compound with significant pharmacological

interest, via a simple demethylation reaction [1]. Its extraction and purification present a viable and

potentially more economical pathway to obtaining medicarpin, a compound noted for its antiplasmodial,

anticancer, and antioxidant activities [1].

Detailed Extraction Protocol

Plant Material Preparation

Source: Obtain heartwood from Pterocarpus macrocarpus Kurz. Authenticate the botanical sample

through a specialized laboratory [1].
Preparation: Air-dry the heartwood at 30 ± 2 °C. Once desiccated, pulverize it into a powder using a

40-mesh sieve [1].

Maceration and Initial Extraction

Procedure: Subject 1 kg of dry wood powder to maceration with n-hexane (technical grade, 3 times)

for 7 days at room temperature (28 ± 2 °C) [1].
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Concentration: Combine the n-hexane extracts and evaporate the solvent using a rotary evaporator

at 60 °C to obtain a crude extract [1].

Purification of Homopterocarpin

Crystallization: Dissolve the crude n-hexane extract in a minimal amount of fresh n-hexane. Induce
crystallization at a low temperature (4 ± 2 °C). Repeat this crystallization process five times to obtain

pure white crystals of homopterocarpin [1].
Storage: Store the purified homopterocarpin in a sealed container at 4 °C.

Analytical Characterization and Quality Control

The identity and purity of the isolated homopterocarpin must be confirmed using complementary analytical

techniques [1] [2].

Table 2: Analytical Methods for Homopterocarpin Characterization

Method Key Parameters / Observed Signals Purpose

Thin Layer Chromatography
(TLC)

Mobile phase: n-hexane:ethyl acetate

(7:3) [1].

Monitor purification,

check purity.

Gas Chromatography-Mass
Spectrometry (GC-MS)

Comparison of mass spectra with NIST

library (similarity >80%) [1].

Confirm molecular

identity.

Nuclear Magnetic Resonance
(NMR)

¹H and ¹³C spectra in chloroform-d (400

MHz) [1].

Elucidate molecular

structure.

Fourier Transform Infrared (FTIR) Functional group identification [2]. Confirm key

functional groups.

Downstream Biotransformation to Medicarpin

The extracted homopterocarpin can be biologically transformed into medicarpin, enhancing its value.
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Biological Activity Profile

Extracts and purified homopterocarpin from P. macrocarpus heartwood exhibit a promising range of

biological activities.

Table 3: Documented Bioactivities of Homopterocarpin and Related Extracts

Bioactivity Assay Result / IC₅₀ Value Significance / Comparison

Antiplasmodial (vs. P.
falciparum 3D7)

Homopterocarpin: 0.52 µg/mL [2] High potency; low cytotoxicity

(Selectivity Index ≥ 28.46) [2].
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Bioactivity Assay Result / IC₅₀ Value Significance / Comparison

Antioxidant (DPPH
assay)

Ethyl acetate extract: 0.76 ± 0.92
µg/mL [2]

Potent free radical scavenging
activity.

Antimicrobial (Zone of
Inhibition)

Active against B. subtilis, E. coli, S.
aureus, C. albicans ( >1 cm) [2].

Broad-spectrum antimicrobial
potential.

Anti-SARS-CoV-2 (in
silico)

Favorable binding to viral proteins [2]. Suggests potential for antiviral
development.

Critical Notes for Researchers

Scalability: The maceration and multi-step crystallization process may require optimization for large-
scale production.

Alternative Sources: Homopterocarpin is also present in other Pterocarpus species, such as P.
santalinus (red sandalwood) [3], which could be explored as an alternative source.

Regulatory Status: The fungus Aspergillus niger (strain UI X-172) used in the biotransformation is
generally recognized as safe (GRAS) by the U.S. FDA [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s603169?utm_src=pdf-bulk
https://www.smolecule.com/products/s603169?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

